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Compound of Interest

Methyl 4-methyl-1H-pyrrole-3-
Compound Name:
carboxylate

Cat. No.: B1283473

An In-depth Technical Guide to Methyl 4-methyl-
1H-pyrrole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methyl-1H-pyrrole-3-
carboxylate, a heterocyclic compound of interest in chemical and pharmaceutical research.
This document details its chemical identity, physical properties, and insights into its synthesis
and biological significance, presented in a format tailored for scientific and research
applications.

Core Chemical Identity

Methyl 4-methyl-1H-pyrrole-3-carboxylate is a substituted pyrrole derivative. The pyrrole ring
is a fundamental five-membered aromatic heterocycle that is a core component of many
biologically active molecules.[1] The presence of both a methyl and a methyl carboxylate group
on the pyrrole ring suggests its potential as a versatile building block in organic synthesis and
medicinal chemistry.

A summary of its key chemical identifiers is provided in the table below for easy reference.
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Identifier Value Source
CAS Number 40318-15-8
methyl 4-methyl-1H-pyrrole-3-
IUPAC Name y y Py
carboxylate
Molecular Formula C7H9oNO2
Linear Formula C7H9oNO2
inChi 1S/C7HI9NO2/c1-5-3-8-4-
n
6(5)7(9)10-2/h3-4,8H,1-2H3
CXMYWJIRJTQUXQD-
InChl Key
UHFFFAOYSA-N
Physical Form Solid

Physicochemical Properties and Safety Data

Currently, detailed experimental data for the melting point, boiling point, and spectroscopic
analyses (NMR, IR, MS) of Methyl 4-methyl-1H-pyrrole-3-carboxylate are not readily
available in public databases. For the related compound, Methyl 1H-pyrrole-3-carboxylate, a
melting point of 85-89 °C has been reported.

In terms of safety, the compound is associated with the following hazard statements:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment, should
be observed when handling this chemical.

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of Methyl 4-methyl-1H-
pyrrole-3-carboxylate is not explicitly documented in the surveyed literature, general methods
for the synthesis of substituted pyrrole-3-carboxylic acid derivatives provide a strong foundation
for its preparation. The Hantzsch pyrrole synthesis and its variations are common routes to
such compounds.[2]

One adaptable, modern approach is the one-step continuous flow synthesis, which has been
successfully employed for various pyrrole-3-carboxylic acids.[2][3] This method typically
involves the reaction of a B-ketoester, an amine, and a 2-haloketone. For the synthesis of
Methyl 4-methyl-1H-pyrrole-3-carboxylate, a potential synthetic workflow could be
conceptualized as follows:

Methyl acetoacetate
Aminocrotononitrile »{ Methyl 2-cyano-3-methyl-2-butenoate Cydlization »-{ Methyl 4-methyl-1H-pyrrole-3-carboxylate
"

Halogenating agent

Click to download full resolution via product page
Caption: Conceptual synthetic pathway for Methyl 4-methyl-1H-pyrrole-3-carboxylate.
A general experimental protocol based on related syntheses could involve the following steps:

o Reaction Setup: A solution of an appropriate (3-ketoester (e.g., methyl acetoacetate) and an
amino-alkene precursor in a suitable solvent (e.g., DMF) is prepared in a reaction vessel.

o Addition of Reagents: A base (e.g., DBU or another non-nucleophilic base) is added,
followed by the dropwise addition of a halogenating agent or a pre-formed a-haloketone.

¢ Reaction Monitoring: The reaction is stirred at a controlled temperature and monitored by a
suitable technique like thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).
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» Work-up and Purification: Upon completion, the reaction mixture is quenched, and the
product is extracted with an organic solvent. The crude product is then purified using column
chromatography or recrystallization to yield the desired Methyl 4-methyl-1H-pyrrole-3-
carboxylate.

Biological Activity and Potential Applications

The biological activities of the specific compound, Methyl 4-methyl-1H-pyrrole-3-carboxylate,
have not been extensively reported. However, the broader class of pyrrole derivatives is well-
known for a wide spectrum of pharmacological properties.[1][4] These include antibacterial,
antifungal, anti-inflammatory, and anticancer activities.[5][6]

The pyrrole-3-carboxylic acid scaffold, in particular, is a key structural motif in several
commercially successful drugs, such as the cholesterol-lowering agent Atorvastatin and the
anticancer drug Sunitinib.[7] The diverse biological activities of this class of compounds can be
attributed to the ability of the pyrrole ring and its substituents to interact with various biological

targets.

Pyrrole Derivatives

Biological Activity

Anti-inflammatory

Antibacterial

Antifungal
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Caption: General biological activities of the pyrrole class of compounds.

Given its structural similarity to these biologically active molecules, Methyl 4-methyl-1H-
pyrrole-3-carboxylate represents a valuable scaffold for further chemical modification and
investigation in drug discovery programs. Its potential as a precursor for more complex
molecules makes it a compound of significant interest for medicinal chemists and
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pharmacologists. Further research is warranted to elucidate the specific biological profile and
potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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